Cas no 63018-99-5 (8-pentyltetraphene)

• Product Name: 8-pentyltetraphene
• CAS No: 63018-99-5
• MF: C₂₃H₂₂
• MW: 298.420786380768
• CID: 1644303
• PubChem ID: 44276
• Update Time: 2025-04-21

8-pentyltetraphene Chemical and Physical Properties

Names and Identifiers

• 8-pentyltetraphene
• 8-Pentylbenz[a]anthracene
• 8-pentylbenzo[a]anthracene
• 3-05-00-02441 (Beilstein Handbook Reference)
• BENZ(a)ANTHRACENE, 8-PENTYL-
• 5-Amyl-l,2-benzanthracen
• 63018-99-5
• 8-Pentylbenzo[b]phenanthrene
• 5-n-Amyl-1:2-benzanthracene
• DTXSID50212257
• 8-Pentylbenz(a)anthracene
• DB-318460
• BRN 2527223

• Inchi： 1S/C23H22/c1-2-3-4-8-17-10-7-11-19-16-23-20(15-22(17)19)14-13-18-9-5-6-12-21(18)23/h5-7,9-16H,2-4,8H2,1H3
• InChI Key： YRGQCRCSPPKSOL-UHFFFAOYSA-N
• SMILES： C(CCCC)C1C=CC=C2C=C3C4C=CC=CC=4C=CC3=CC=12

Computed Properties

• Exact Mass: 298.17226
• Monoisotopic Mass: 298.172150702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.0445 (estimate)
• Boiling Point: 506.83°C (rough estimate)
• Refractive Index: 1.6700 (estimate)
• PSA: 0